3-Fluoroamphetamine (hydrochloride)
3-Fluoroamphetamine (hydrochloride)
Halogenated amphetamines, including 4-fluoroamphetamine (4-FA), are psychostimulatory designer drugs which inhibit the uptake of monoamine neurotransmitters. 3-Fluoroamphetamine (hydrochloride) is a structural isomer of 4-FA, having the fluorine at the 3, rather than the 4, position. The physiological and toxicological properties of 3-FA are not known. This product is intended for research and forensic applications.
Brand Name:
Vulcanchem
CAS No.:
1716-59-2
VCID:
VC0189751
InChI:
InChI=1S/C9H12FN.ClH/c1-7(11)5-8-3-2-4-9(10)6-8;/h2-4,6-7H,5,11H2,1H3;1H
SMILES:
CC(CC1=CC(=CC=C1)F)N.Cl
Molecular Formula:
C9H13ClFN
Molecular Weight:
189.658
3-Fluoroamphetamine (hydrochloride)
CAS No.: 1716-59-2
Main Products
VCID: VC0189751
Molecular Formula: C9H13ClFN
Molecular Weight: 189.658
| CAS No. | 1716-59-2 |
|---|---|
| Product Name | 3-Fluoroamphetamine (hydrochloride) |
| Molecular Formula | C9H13ClFN |
| Molecular Weight | 189.658 |
| IUPAC Name | 1-(3-fluorophenyl)propan-2-amine;hydrochloride |
| Standard InChI | InChI=1S/C9H12FN.ClH/c1-7(11)5-8-3-2-4-9(10)6-8;/h2-4,6-7H,5,11H2,1H3;1H |
| Standard InChIKey | HKAIRPOFLITWEU-UHFFFAOYSA-N |
| SMILES | CC(CC1=CC(=CC=C1)F)N.Cl |
| Appearance | Assay:≥98%A crystalline solid |
| Description | Halogenated amphetamines, including 4-fluoroamphetamine (4-FA), are psychostimulatory designer drugs which inhibit the uptake of monoamine neurotransmitters. 3-Fluoroamphetamine (hydrochloride) is a structural isomer of 4-FA, having the fluorine at the 3, rather than the 4, position. The physiological and toxicological properties of 3-FA are not known. This product is intended for research and forensic applications. |
| Synonyms | 3-FA |
| PubChem Compound | 54594211 |
| Last Modified | Nov 11 2021 |
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